ethyl 2-[1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetate

• IUPAC Name: ethyl 2-[1-(4-fluorophenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetate
• InChI: InChI=1S/C15H13FN4O3/c1-2-23-13(21)8-19-9-17-14-12(15(19)22)7-18-20(14)11-5-3-10(16)4-6-11/h3-7,9H,2,8H2,1H3
• InChI Key: YVBOFLUIPYAOFE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C=NC2=C(C1=O)C=NN2C3=CC=C(C=C3)F
• Molecular Formula: C15H13FN4O3
• Molecular Weight: 316.29 g/mol

Description

Ethyl 2-[1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetate, also known as EFPP, is a pyrazolo[3,4-d]pyrimidine derivative and is a member of the pyrazolo[3,4-d]pyrimidine family of compounds. It is a small molecule that has been studied for its potential use in a variety of applications, including as an anti-cancer agent. EFPP has been studied for its potential therapeutic benefits and has been found to have a variety of biochemical and physiological effects, as well as advantages and limitations for use in laboratory experiments.

Scientific Research Applications

Ethyl 2-[1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetate has been studied for a variety of scientific research applications, including as an anti-cancer agent. It has been found to be effective at inhibiting the growth of cancer cells in vitro and in vivo. Additionally, it has been studied for its potential use as an anti-inflammatory agent and as a potential treatment for neurological diseases, such as Alzheimer’s disease.

Mechanism of Action

The mechanism of action of ethyl 2-[1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetate is not yet fully understood. However, it is believed to act by inhibiting the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of pro-inflammatory compounds. Additionally, it has been found to inhibit the activity of the enzyme glycogen synthase kinase-3 (GSK-3), which is involved in the regulation of cell cycle progression and apoptosis.
Biochemical and Physiological Effects
ethyl 2-[1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetate has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of pro-inflammatory compounds. Additionally, it has been found to inhibit the activity of the enzyme glycogen synthase kinase-3 (GSK-3), which is involved in the regulation of cell cycle progression and apoptosis. In addition, it has been found to inhibit the expression of the protein Bcl-2, which is involved in the regulation of apoptosis.

Advantages and Limitations for Lab Experiments

Ethyl 2-[1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetate has a number of advantages for use in laboratory experiments. It is a small molecule, which makes it easy to work with and manipulate. Additionally, it is relatively stable and has a low toxicity profile, which makes it safe to use in laboratory experiments. However, there are some limitations to its use in laboratory experiments. For example, it is not soluble in water, which can make it difficult to use in certain experiments. Additionally, it is not as potent as some other compounds, which may limit its efficacy in certain applications.

Future Directions

There are a number of potential future directions for the study of ethyl 2-[1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetate. One potential direction is to further study its mechanism of action and its potential therapeutic benefits. Additionally, further research could be done to explore its potential use in the treatment of neurological diseases, such as Alzheimer’s disease. Additionally, further research could be done to explore its potential use as an anti-inflammatory agent. Finally, further research could be done to explore its potential use in the treatment of other diseases and conditions.

Synthesis Methods

Ethyl 2-[1-(4-fluorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetate can be synthesized using a variety of methods. The most common synthetic route involves the reaction of 4-fluorophenylacetone with ethyl pyrazole-3-carboxylate in the presence of an acid catalyst. This reaction produces an intermediate product, which is then reacted with ethyl acetate to form the final product. The reaction is typically carried out in an inert atmosphere, such as nitrogen or argon, and the reaction temperature is typically kept between 0-50°C.